Cas no 1805651-33-5 (Ethyl 5-cyano-2,4-dimethylbenzoate)

• Product Name: Ethyl 5-cyano-2,4-dimethylbenzoate
• CAS No: 1805651-33-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5007017
• Update Time: 2025-07-25

Ethyl 5-cyano-2,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2,4-dimethylbenzoate

• Inchi： 1S/C12H13NO2/c1-4-15-12(14)11-6-10(7-13)8(2)5-9(11)3/h5-6H,4H2,1-3H3
• InChI Key： FNOVTHDBTATOTI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-cyano-2,4-dimethylbenzoate

Comprehensive Overview of Ethyl 5-cyano-2,4-dimethylbenzoate (CAS No. 1805651-33-5): Properties, Applications, and Industry Insights

Ethyl 5-cyano-2,4-dimethylbenzoate (CAS No. 1805651-33-5) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by a cyano group and methyl substitutions on the aromatic ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₃NO₂, and precise steric configuration enable selective reactivity, making it valuable for constructing complex heterocycles and active pharmaceutical ingredients (APIs).

Recent trends highlight growing interest in nitrile-containing compounds like Ethyl 5-cyano-2,4-dimethylbenzoate for their role in green chemistry applications. Researchers are exploring its potential as a precursor for biodegradable materials and catalysis, aligning with global sustainability goals. Analytical studies using HPLC and NMR confirm its high purity (>98%), a critical factor for reproducibility in drug discovery pipelines.

From an industrial perspective, the demand for multifunctional benzoate esters correlates with advancements in crop protection formulations. The compound’s lipophilicity and electron-withdrawing properties enhance systemic activity in plant protection agents, addressing challenges like pesticide resistance. Patent analyses reveal its incorporation in novel herbicide adjuvants, reflecting innovation in agrochemical design.

In pharmaceutical contexts, CAS 1805651-33-5 is investigated for structure-activity relationship (SAR) studies, particularly in kinase inhibitor development. Its ester moiety allows prodrug strategies, improving bioavailability of therapeutic candidates. Computational modeling suggests compatibility with enzyme binding pockets, spurring research into anticancer and anti-inflammatory applications.

Quality control protocols for Ethyl 5-cyano-2,4-dimethylbenzoate emphasize ICH guidelines, with strict limits on residual solvents. Suppliers typically provide GC-MS certificates and stability data under varied storage conditions (−20°C to 25°C). These measures ensure compliance with GMP standards for preclinical development.

Emerging discussions in chemical databases and AI-driven drug discovery platforms frequently cite this compound’s utility in high-throughput screening. Its structural modularity enables rapid derivatization, a key advantage for combinatorial chemistry libraries. Such features position it as a cost-effective building block for academic and industrial labs.

Environmental impact assessments of cyanobenzoate derivatives indicate favorable ecotoxicity profiles, with low bioaccumulation potential. Regulatory filings under REACH and EPA frameworks classify it as non-hazardous at standard handling concentrations, facilitating global supply chain integration.

Future directions may explore continuous flow synthesis of Ethyl 5-cyano-2,4-dimethylbenzoate to enhance scalability. Coupled with machine learning-optimized reaction conditions, this approach could reduce production costs while maintaining atom economy—a priority for sustainable manufacturing.